2-{1-[2-(Morpholin-4-yl)-2-oxoethyl]cyclopentyl}acetic acid

• IUPAC Name: 2-[1-(2-morpholin-4-yl-2-oxoethyl)cyclopentyl]acetic acid
• InChI: InChI=1S/C13H21NO4/c15-11(14-5-7-18-8-6-14)9-13(10-12(16)17)3-1-2-4-13/h1-10H2,(H,16,17)
• InChI Key: JCWWXZGJUKUHGW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CC(=O)N2CCOCC2)CC(=O)O
• Molecular Formula: C13H21NO4
• Molecular Weight: 255.31 g/mol
• CAS No.: 618392-72-6

Description

2-{1-[2-(Morpholin-4-yl)-2-oxoethyl]cyclopentyl}acetic acid is a useful research compound. Its molecular formula is C13H21NO4 and its molecular weight is 255.314. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

Mode of Action

Without specific knowledge of the compound’s targets, it’s challenging to describe its mode of action. The presence of a morpholinyl group and an acetic acid moiety suggests that it might interact with its targets through hydrogen bonding or ionic interactions .

Biochemical Pathways

Based on its structure, it could potentially be involved in pathways where morpholine or acetic acid derivatives play a role .

Pharmacokinetics

Its bioavailability, how quickly it is absorbed into the bloodstream, how it is distributed in the body, how it is metabolized, and how it is excreted are all factors that would need to be investigated in pharmacokinetic studies .

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown. These effects would be determined by the compound’s specific targets and the biochemical pathways it affects .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound. For example, the compound’s activity could be affected by the pH of its environment, as this can influence the ionization state of the compound. Similarly, high temperatures could potentially lead to the degradation of the compound, reducing its efficacy .